Cas no 1131587-16-0 (Methyl 2-butyramido-5-iodobenzoate)

• Product Name: Methyl 2-butyramido-5-iodobenzoate
• CAS No: 1131587-16-0
• MF: C₁₂H₁₄INO₃
• MW: 347.14893579483
• CID: 1030711
• PubChem ID: 44828956
• Update Time: 2025-04-20

Methyl 2-butyramido-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-butyramido-5-iodobenzoate
• methyl 2-(butanoylamino)-5-iodobenzoate
• DB-370742
• 1131587-16-0
• AKOS015842897
• Methyl 2-butanamido-5-iodobenzoate
• methyl 2-(butanoylamino)-5-iodo-benzoate
• A802735
• 5-iodo-2-(1-oxobutylamino)benzoic acid methyl ester
• DTXSID90661043
• Methyl2-butyramido-5-iodobenzoate

• Inchi： 1S/C12H14INO3/c1-3-4-11(15)14-10-6-5-8(13)7-9(10)12(16)17-2/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： QDXGNOXKZUNUDT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)NC(CCC)=O

Computed Properties

• Exact Mass: 347.00184g/mol
• Monoisotopic Mass: 347.00184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų